4-tert-butyl-N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-tert-butyl-N-[2-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C20H29N5O/c1-6-21-19-24-14(2)13-17(25-19)22-11-12-23-18(26)15-7-9-16(10-8-15)20(3,4)5/h7-10,13H,6,11-12H2,1-5H3,(H,23,26)(H2,21,22,24,25)
• InChI Key: OKCYMPSHUVAJNS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NCCNC(=O)C2=CC=C(C=C2)C(C)(C)C)C
• Molecular Formula: C20H29N5O
• Molecular Weight: 355.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to "4-tert-butyl-N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)benzamide" often involves multistep chemical processes. For instance, the preparation of similar pyrimidinylamino compounds entails reactions like the aromatic nucleophilic substitution and subsequent modifications to introduce various functional groups, optimizing the compound for desired properties and reactivity (Zhou et al., 2008).

Molecular Structure Analysis

Molecular structure analysis reveals the spatial arrangement of atoms within the compound, crucial for understanding its reactivity. Techniques such as X-ray crystallography provide insights into the compound's geometry, bonding patterns, and potential for interactions with other molecules. For related compounds, structure characterization often employs spectroscopic methods, including FTIR and NMR, aiding in elucidating the compound's detailed molecular structure (Çolak et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of "this compound" encompasses its behavior in various chemical reactions, including how it interacts with different reagents and conditions. This aspect is closely tied to the compound's functional groups, predicting its participation in reactions such as nucleophilic substitutions or condensations. Studies on similar compounds have shown a range of reactivities, influenced by the presence of electron-donating or withdrawing groups (Ellman, Owens, & Tang, 2002).